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Compound of Interest

Compound Name: Cholestyramine

Cat. No.: B15607226

Providing essential safety and logistical information for researchers, scientists, and drug
development professionals, this document outlines the proper procedures for the disposal of
cholestyramine, ensuring compliance with regulations and minimizing environmental impact.

Cholestyramine, a bile acid sequestrant, is not classified as a hazardous waste under the
Resource Conservation and Recovery Act (RCRA). Safety Data Sheets (SDS) for
cholestyramine consistently indicate that it is not a hazardous substance according to the
Occupational Safety and Health Administration (OSHA) Hazard Communication Standard and
is not regulated as a dangerous good for transportation. Furthermore, cholestyramine is not
found on the EPA's P-list or U-list of acute hazardous wastes. However, proper disposal is still
crucial to prevent environmental contamination.

Step-by-Step Disposal Protocol for Bulk
Cholestyramine Powder in a Laboratory Setting

Researchers and laboratory personnel should adhere to the following procedures for the
disposal of unused or expired bulk cholestyramine powder:

» Waste Identification and Segregation:

o Clearly label a dedicated waste container for "Non-Hazardous Pharmaceutical Waste:
Cholestyramine."

o Do not mix cholestyramine waste with any other chemical or laboratory waste.
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» Containerization:
o Use a securely sealed, leak-proof container for the collection of cholestyramine powder.
o The container should be made of a material compatible with the chemical.

o Disposal as Non-Hazardous Waste:

o Arrange for disposal through your institution's environmental health and safety (EHS)
office or a licensed waste management contractor that handles non-hazardous
pharmaceutical waste.

o Follow all institutional and local regulations for the disposal of non-hazardous solid waste.
o Spill Cleanup:
o In the event of a spill, avoid generating dust.
o Carefully sweep up the dry powder using a dustpan and brush or a HEPA-filtered vacuum.
o Place the collected material into the designated cholestyramine waste container.
o Clean the spill area with soap and water.
» Documentation:

o Maintain a record of the amount of cholestyramine disposed of and the date of disposal,
in accordance with your laboratory's standard operating procedures and any institutional
requirements.

Important Considerations:

e Do Not Dispose Down the Drain: Cholestyramine is a resin that is insoluble in water and
can cause blockages in plumbing. It is also not readily biodegradable and can persist in
aguatic environments.

e Avoid Regular Trash Disposal: While not a RCRA hazardous waste, direct disposal in regular
trash is not recommended for bulk laboratory quantities, as this can lead to environmental
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release.

Environmental Considerations and Data

While not classified as hazardous, the introduction of cholestyramine into the environment is

undesirable. Its ability to bind to various organic molecules means it could potentially sequester

essential nutrients or other compounds in aquatic ecosystems, although specific ecotoxicity

data is limited.

Parameter Information Citation
Not a P-listed or U-listed
hazardous waste. Not

RCRA Hazardous Waste

Classification

considered a characteristic
hazardous waste (ignitable,

corrosive, reactive, or toxic).

Biodegradability

Not readily biodegradable.

Environmental Fate

As an insoluble resin, it is
expected to persist in sediment
if released into aquatic

environments.

Aquatic Toxicity

Specific data on the toxicity of
cholestyramine to aquatic
organisms is not readily
available. However, its binding
properties suggest a potential

for indirect effects.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

cholestyramine in a laboratory setting.
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Caption: Decision workflow for cholestyramine disposal.

« To cite this document: BenchChem. [Proper Disposal of Cholestyramine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607226#cholestyramine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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